Ethyl 4-((4-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C20H21N5O7S/c1-2-30-20(27)24-9-11-25(12-10-24)33(28,29)15-7-5-14(6-8-15)17(26)21-19-23-22-18(32-19)16-4-3-13-31-16/h3-8,13H,2,9-12H2,1H3,(H,21,23,26)
• InChI Key: JJWBSVDCSGHVSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C20H21N5O7S
• Molecular Weight: 475.5 g/mol
• CAS No.: 851095-38-0

Description

Ethyl 4-((4-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H21N5O7S and its molecular weight is 475.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Researchers have developed a series of novel derivatives starting from carbazole, leading to compounds with significant biological activities. These compounds are synthesized through various chemical reactions, including Mannich reactions and cyclization, characterized by spectroscopic methods such as UV, FT-IR, 1H-NMR, and MS, indicating a structured approach to creating new molecules with potential therapeutic applications (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

• Antimicrobial Activities : Some compounds exhibit good to moderate antimicrobial activity against a range of microorganisms, highlighting their potential as novel antibacterial and antifungal agents. This is particularly important in the context of increasing antibiotic resistance, demonstrating the ongoing need for new antimicrobial therapies (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

• Anticancer Activities : Certain derivatives have shown activity against human cancer cell lines, such as MCF7 (Breast Cancer Cell Line), suggesting their potential as anticancer agents. The evaluation of anticancer activities involves various assays to determine the compounds' efficacy and potency, indicating a promising avenue for the development of new cancer treatments (Rehman et al., 2018).

Antimicrobial and Antifungal Properties

• The synthesized compounds' antimicrobial and antifungal properties were confirmed through various testing methods, demonstrating significant inhibitory effects on the growth of bacteria and fungi. This suggests the compounds' utility in treating infections and highlights the importance of continued research into their potential therapeutic applications (Jafari, Mohammadi, Jahanian-Najafabadi, & Hassanzadeh, 2017).